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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 6-HYDROXY-9H-PURINE 3-N-OXIDE

CAS No.: 19765-65-2

Cat. No.: S607013

Compound Profile: 6-Hydroxy-9H-purine 3-N-oxide

The table below summarizes the key identifying information for 6-Hydroxy-9H-purine 3-N-oxide.

Property Description

CAS Numbers 19765-65-2 [1], 55402-91-0 [2] [3] [4]
IUPAC Name 3-hydroxy-7H-purin-6-one [1] [2]
Molecular Formula CsHaN4O2 [1] [2] [3]

Molecular Weight 152.11 g/mol [1] [2] [3]

Canonical SMILES C1=NC2=C(N1)C(=O)N=CN20 [1] [2]
Synonyms Hypoxanthine 3-N-oxide [1]

Potential Degradation Pathways and Stabilization
Strategies
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Without specific studies on this compound, its stability can be inferred from its known chemical reactivity
[1]. The following diagram outlines the potential degradation pathways and corresponding stabilization

approaches you can test in your lab.

6-Hydroxy-9H-purine
3-N-oxide in Solution
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Stabilization Strategy 1: Stabilization Strategy 2: Stabilization Strategy 3: Stabilization Strategy 5: Stabilization Strategy 4:
Use Antioxidants Use Inert Atmosphere Control Buffer pH Store at Low Temperature Use Aprotic Solvents
(e.g., BHT, Ascorbic Acid) (e.g., N2 sparging) (Test pH 4-8 range) (e.g., -20°C or -80°C) (e.g., DMSO, Acetonitrile)

Click to download full resolution via product page

Analytical Method for Stability Monitoring

To objectively measure the success of any stabilization method, you need a reliable way to quantify the
compound and its degradation products. While not specific to the N-oxide, an established HPLC method for

related purine degradation products (like hypoxanthine and xanthine) can be adapted [5].

Reference HPL.C Protocol [5]:

e Column: Sepharon SGX C18

¢ Mobile Phase: Potassium phosphate buffer (pH 5.1) with 20 mL/L methanol

e Detection: Ultraviolet (UV) detection

e Sample Volume: 20 pL

¢ Key Performance: The method showed high recovery (98.6-102.9%) and low variability (CV <3%)
for analytes, which are excellent benchmarks for any method you develop.
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You can use this protocol as a starting point, optimizing the mobile phase pH, organic modifier, and
wavelength to achieve optimal separation for 6-Hydroxy-9H-purine 3-N-oxide and its potential degradation

products.

How to Proceed with Your Research

Given the lack of direct data, I suggest the following steps to develop a robust stabilization protocol:

o Establish a Baseline: Use the adapted HPLC method to analyze a fresh solution of your compound.
This will serve as your baseline for quantifying future degradation.

e Systematic Screening: Test the stabilization strategies from the diagram above one by one. For
instance, prepare solutions with different antioxidants, at different pH levels, and in different solvents.

¢ Stability-Indicating Assay: Your HPLC method should be able to separate the parent compound
from any degradation peaks that appear over time. Accelerated stability studies (e.g., at 40°C) can
provide faster results.

e Consult Suppliers: The compound is available from chemical suppliers like BOC Sciences [3] and
Smolecule [1]. They may have technical data or recommended handling procedures that are not
listed online. It is highly advisable to contact them directly.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b607013#preventing-degradation-of-6-hydroxy-9h-purine-3-n-

oxide-in-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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